Cas no 500904-61-0 (4-(1-Propenyl) Gemfibrozil)
4-(1-Propenyl) Gemfibrozil is a pharmaceutical intermediate used in the synthesis of gemfibrozil, a drug for treating hyperlipidemia. This compound exhibits high purity and stability, ensuring reliable production of the active pharmaceutical ingredient. Its unique structure contributes to enhanced bioavailability and therapeutic efficacy, making it a valuable component in the development of lipid-lowering medications.
4-(1-Propenyl) Gemfibrozil structure
Product Name:4-(1-Propenyl) Gemfibrozil
CAS No:500904-61-0
MF:C18H26O3
MW:290.397245883942
MDL:MFCD19440871
CID:830697
PubChem ID:10214830
Update Time:2025-06-20
4-(1-Propenyl) Gemfibrozil Chemical and Physical Properties
Names and Identifiers
-
- Gemfibrozil Related Compound A
- 4-(1-Propenyl) Gemfibrozil
- 5-{2,5-Dimethyl-4-[(1E)-1-propen-1-yl]phenoxy}-2,2-dimethylpentan oic acid
- (E,Z)-2,2-diMethyl-5-[2,5-diMethyl-4-(propene-1-yl)phenoxy]valeric acid
- 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
- (E)-5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
- 5-[2,5-dimethyl-4-[(E)-prop-1-enyl]phenoxy]-2,2-dimethylpentanoic acid
- AK544150
- 5-[2,5-Dimethyl-4-(prop-1-enyl)phenoxy]-2,2-dimethylpentanoic Acid
- CID 10214830
- 5-(2,5-Dimethyl-4-((1E)-prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
- 5-[2,5-DIMETHYL-4-(PROP-1-EN-1-YL)PHENOXY]-2,2-DIMETHYLPENTANOIC ACID
- 1315604-10-4
- (E)-5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoicacid
- AKOS030524824
- Gemfibrozil Imp. E (EP); 5-[2,5-Dimethyl-4-(prop-1-enyl)phenoxy]-2,2-dimethylpentanoic Acid; 5-[2,5-Dimethyl-4-[(E)-prop-1-enyl]phenoxy]-2,2-dimethylpentanoic Acid; Gemfibrozil Impurity E as (E)-Isomer
- Pentanoic acid, 5-(2,5-dimethyl-4-(1E)-1-propen-1-ylphenoxy)-2,2-dimethyl-
- C75338
- 500904-61-0
- UNII-JS89L2TD5Q
- 5-{2,5-DIMETHYL-4-[(1E)-PROP-1-EN-1-YL]PHENOXY}-2,2-DIMETHYLPENTANOIC ACID
- MFCD19440871
- DS-19289
- JS89L2TD5Q
- AVA90461
- CS-0188338
- (EZ)-2,2-Dimethyl-5-[2,5-dimethyl-4-(propene-1-yl)phenoxy]valeric acid
-
- MDL: MFCD19440871
- Inchi: 1S/C18H26O3/c1-6-8-15-11-14(3)16(12-13(15)2)21-10-7-9-18(4,5)17(19)20/h6,8,11-12H,7,9-10H2,1-5H3,(H,19,20)/b8-6+
- InChI Key: ZWBXHPOXWIJOJR-SOFGYWHQSA-N
- SMILES: O(C1C=C(C)C(/C=C/C)=CC=1C)CCCC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 290.188
- Monoisotopic Mass: 290.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 46.5
- XLogP3: 4.8
Experimental Properties
- Density: 1.034
- Boiling Point: 450 ºC
- Flash Point: 157 ºC
- PSA: 46.53000
- LogP: 4.60630
4-(1-Propenyl) Gemfibrozil Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Sealed in dry,Room Temperature
4-(1-Propenyl) Gemfibrozil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY132-200mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 97% | 200mg |
1347.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY132-50mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 97% | 50mg |
538.0CNY | 2021-07-10 | |
| TRC | P768820-5mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 5mg |
$ 204.00 | 2023-09-06 | ||
| TRC | P768820-10mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 10mg |
$ 299.00 | 2023-09-06 | ||
| TRC | P768820-25mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 25mg |
$ 604.00 | 2023-09-06 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | BP303 |
Gemfibrozil impurity E |
500904-61-0 | British Pharmacopoeia (BP) Reference Standard | ¥2447.79 | 2022-02-22 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1288510-20MG |
Gemfibrozil Related Compound A |
500904-61-0 | 20mg |
¥12059.36 | 2024-12-26 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY132-250mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 97% | 250mg |
2412CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY132-1g |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 97% | 1g |
6369CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY132-100mg |
4-(1-Propenyl) Gemfibrozil |
500904-61-0 | 97% | 100mg |
1156CNY | 2021-05-08 |
4-(1-Propenyl) Gemfibrozil Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
500904-61-0 (4-(1-Propenyl) Gemfibrozil) Related Products
- 149105-26-0(Isobutyl 5-(2,5-dimethylphenoxy)-2,2-dimethylpentanoate)
- 90122-47-7(4-Pentenoic acid, 5-(2-methoxyphenyl)-2,2-dimethyl-)
- 58989-20-1(Butanoic acid, 2-methyl-, 4-methoxy-2-(1E)-1-propenylphenyl ester)
- 63338-71-6(Pentanoic acid, 5-(hydroxy-2,5-dimethylphenoxy)-2,2-dimethyl-)
- 25812-42-4(Pentanoic acid, 5-(3,5-dimethylphenoxy)-2,2-dimethyl-)
- 25812-30-0(Gemfibrozil)
- 63257-53-4(Pentanoic acid, 5-[5-(hydroxymethyl)-2-methylphenoxy]-2,2-dimethyl-)
- 1184986-45-5(Gemfibrozil-d6)
- 86837-66-3(iso-Gemfibrozil)
- 188611-41-8(Pentanoic acid, 5-(2-formyl-5-methylphenoxy)-2,2-dimethyl-)
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